tert-Butyl 4-(4-(ethoxycarbonyl)phenyl)piperazine-1-carboxylate
Cat. No. B1600074
Key on ui cas rn:
234082-33-8
M. Wt: 334.4 g/mol
InChI Key: SBIWRFCYFYWFLT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08426422B2
Procedure details
A suspension of ethyl-4-fluorobenzoate (16.8 g, 0.1 mol), tert-butyl piperazine-1-carboxylate (18.6 g, 0.1 mol) and potassium carbonate (20.7 g, 0.15 mol) in dimethylsulfoxide (100 mL) was stirred under N2 at 120° C. for 10 hours. The reaction mixture was cooled to room temperature and poured into water (1 L). The solid product was filtered off, washed with water and dried in vacuum oven overnight at 40° C.
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4](=[O:12])[C:5]1[CH:10]=[CH:9][C:8](F)=[CH:7][CH:6]=1)[CH3:2].[N:13]1([C:19]([O:21][C:22]([CH3:25])([CH3:24])[CH3:23])=[O:20])[CH2:18][CH2:17][NH:16][CH2:15][CH2:14]1.C(=O)([O-])[O-].[K+].[K+].O>CS(C)=O>[CH2:1]([O:3][C:4]([C:5]1[CH:10]=[CH:9][C:8]([N:16]2[CH2:15][CH2:14][N:13]([C:19]([O:21][C:22]([CH3:25])([CH3:24])[CH3:23])=[O:20])[CH2:18][CH2:17]2)=[CH:7][CH:6]=1)=[O:12])[CH3:2] |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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16.8 g
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Type
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reactant
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Smiles
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C(C)OC(C1=CC=C(C=C1)F)=O
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Name
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Quantity
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18.6 g
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Type
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reactant
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Smiles
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N1(CCNCC1)C(=O)OC(C)(C)C
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Name
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Quantity
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20.7 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Step Two
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Name
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Quantity
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1 L
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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120 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred under N2 at 120° C. for 10 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled to room temperature
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FILTRATION
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Type
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FILTRATION
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Details
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The solid product was filtered off
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WASH
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Type
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WASH
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Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried in vacuum oven overnight at 40° C.
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Duration
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8 (± 8) h
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Outcomes
Product
Details
Reaction Time |
10 h |
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Name
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Type
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|
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Smiles
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C(C)OC(=O)C1=CC=C(C=C1)N1CCN(CC1)C(=O)OC(C)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
